Cas no 93378-58-6 (5-(4-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol)

5-(4-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol structure
93378-58-6 structure
Product Name:5-(4-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
CAS No:93378-58-6
MF:C12H13N3S
MW:231.316720724106
MDL:MFCD01116818
CID:801315
PubChem ID:2878437
Update Time:2025-04-19

5-(4-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-Allyl-5-(p-tolyl)-4H-1,2,4-triazole-3-thiol
    • 3-(4-methylphenyl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
    • 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-(4-methylphenyl)-4-(2-propen-1-yl)-
    • 4-Allyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol
    • AKOS000100197
    • Z57173176
    • UPCMLD0ENAT5960182:001
    • SR-01000415010
    • BB 0217289
    • 5-(4-methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
    • 4-allyl-5-(4-methylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • EU-0049059
    • DTXSID70387017
    • 93378-58-6
    • AKOS BBS-00003292
    • AKOS003266313
    • EN300-110543
    • CS-0222151
    • MFCD01116818
    • SR-01000415010-1
    • VS-04977
    • 5-(4-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
    • MDL： MFCD01116818
    • Inchi： 1S/C12H13N3S/c1-3-8-15-11(13-14-12(15)16)10-6-4-9(2)5-7-10/h3-7H,1,8H2,2H3,(H,14,16)
    • InChI Key： ZHSGDTYCPUCKAU-UHFFFAOYSA-N
    • SMILES： S=C1NN=C(C2C=CC(C)=CC=2)N1CC=C

Computed Properties

  • Exact Mass: 231.08300
  • Monoisotopic Mass: 231.083
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 59.7Ų

Experimental Properties

  • Density: 1.18
  • Boiling Point: 317.8°C at 760 mmHg
  • Flash Point: 146°C
  • Refractive Index: 1.63
  • PSA: 69.51000
  • LogP: 2.72820

5-(4-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

5-(4-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(4-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Pricemore >>

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5-(4-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:93378-58-6)5-(4-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
Order Number:A1192841
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:19
Price ($):292.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:93378-58-6)5-(4-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
A1192841
Purity:99%
Quantity:5g
Price ($):292.0
Email